N-Hydroxy-1,3-benzodioxole-5-carboximidamide

• IUPAC Name: N'-hydroxy-1,3-benzodioxole-5-carboximidamide
• InChI: InChI=1S/C8H8N2O3/c9-8(10-11)5-1-2-6-7(3-5)13-4-12-6/h1-3,11H,4H2,(H2,9,10)
• InChI Key: GZXSHCHKXXMZQP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=NO)N
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• CAS RN: 4720-72-3

Description

“N-Hydroxy-1,3-benzodioxole-5-carboximidamide” is a chemical compound with the molecular formula C8H8N2O3. It has an average mass of 180.161 Da and a monoisotopic mass of 180.053497 Da.

Molecular Structure Analysis

The InChI code for “N-Hydroxy-1,3-benzodioxole-5-carboximidamide” is 1S/C8H8N2O3/c9-8(10-11)5-1-2-6-7(3-5)13-4-12-6/h1-3,11H,4H2,(H2,9,10). This code provides a specific representation of its molecular structure.

Physical And Chemical Properties Analysis

“N-Hydroxy-1,3-benzodioxole-5-carboximidamide” is a solid at room temperature. It has a density of 1.55 g/cm3.

Scientific Research Applications

• Oxidative Derivatives and Mechanisms : Research on the oxidation of 2,2-disubstituted 1,3-benzodioxoles, which are related to N-Hydroxy-1,3-benzodioxole-5-carboximidamide, has been conducted to understand the formation of various oxidative derivatives, such as 5-acetoxy and 5,6-dione derivatives. This study provides insights into the mechanism of o-quinone formation and its application in organic synthesis (Cole, Crank, & Hai Minh, 1980).

• Pharmaceutical Development : Benzodioxole derivatives have been studied for their potential as pharmaceutical compounds, particularly as endothelin receptor antagonists, which are relevant in cardiovascular and renal diseases (Tasker et al., 1997).

• Photoinitiators in Polymerization : Derivatives of 1,3-benzodioxole, similar to N-Hydroxy-1,3-benzodioxole-5-carboximidamide, have been used as photoinitiators for free radical polymerization. This application is significant in the field of material science and polymer chemistry (Kumbaraci, Aydoğan, Talinli, & Yagcı, 2012).

• Cytochrome P450 Isozyme Regulation : Studies have explored the effect of benzodioxole compounds on the regulation of cytochrome P450 isozymes, which has implications in pharmacology and toxicology (Ryu, Levi, & Hodgson, 1995).

• Insecticidal Activities : Benzodioxole derivatives have been synthesized and tested for their insecticidal activity. This research is particularly relevant in developing new pesticides and insect control agents (Sawada et al., 2003).

• Anticancer and Antibacterial Agents : Derivatives of 1,3-benzodioxole have been synthesized and evaluated for their potential as anticancer, DNA-binding, and antibacterial agents. This research contributes to the search for new therapeutic agents (Gupta et al., 2016).

• Synthesis of Novel Herbicides : The synthesis of novel herbicides using 1,3-benzodioxole derivatives has been explored, demonstrating the compound's relevance in agricultural chemistry (Chen Huan-you, 2011).

Safety and Hazards

The compound is classified under GHS07 for safety. It has hazard statements H302, H315, H319, and H335, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.